Cas no 2227747-96-6 (2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol)

• Product Name: 2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol
• CAS No: 2227747-96-6
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 6612498
• PubChem ID: 165672027
• Update Time: 2025-05-21

2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol
• 2-[(1R)-2-amino-1-hydroxyethyl]-4,6-difluorophenol
• 2227747-96-6
• EN300-1798852

• Inchi： 1S/C8H9F2NO2/c9-4-1-5(7(12)3-11)8(13)6(10)2-4/h1-2,7,12-13H,3,11H2/t7-/m0/s1
• InChI Key： CNVUPVKIMLGWQP-ZETCQYMHSA-N
• SMILES： FC1=CC(=CC(=C1O)[C@H](CN)O)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol

Introduction to CAS No. 2227747-96-6: 2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol

The compound with CAS No. 2227747-96-6, commonly referred to as 2-(1R)-2-amino-1-hydroxyethyl-4,6-difluorophenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biotechnology. This compound is characterized by its unique structure, which includes a phenolic group substituted with two fluorine atoms at the 4 and 6 positions, along with an amino alcohol moiety attached at the 2 position. The stereochemistry at the chiral center (denoted by the (1R) configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the potential of difluorophenol derivatives as promising candidates for drug development. The presence of fluorine atoms in the aromatic ring enhances the molecule's stability and bioavailability, making it an attractive target for researchers. Moreover, the amino alcohol group introduces additional functional diversity, enabling this compound to participate in various biochemical reactions and interactions.

In terms of synthesis, CAS No. 2227747-96-6 can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and stereoselective reduction reactions. The synthesis pathway is optimized to ensure high yield and purity, which are critical for its application in preclinical studies and potential clinical trials.

The biological activity of 2-(1R)-amino-hydroxyethyl-difluorophenol has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have revealed that the compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

Furthermore, recent research has explored the use of this compound as a building block for constructing more complex molecules with enhanced therapeutic profiles. By leveraging its structural versatility, scientists have successfully synthesized analogs with improved potency and selectivity. These findings underscore the importance of difluorophenol derivatives in driving innovation within the pharmaceutical industry.

In conclusion, CAS No. 2227747-96-6, or 2-(1R)-amino-hydroxyethyl-difluorophenol, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly pivotal role in shaping the future of therapeutic interventions.